2-(tert-Butoxycarbonyl)pyridine-3-carboxylate
Overview
Description
2-(tert-Butoxycarbonyl)pyridine-3-carboxylate is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as Boc-3-pyridinecarboxylic acid and is commonly used as a protecting group in organic synthesis.
Mechanism of Action
The mechanism of action of 2-(tert-Butoxycarbonyl)pyridine-3-carboxylate is not well understood. However, it is believed that this compound acts as a protecting group by masking the carboxylic acid group of amino acids and preventing unwanted reactions during peptide synthesis.
Biochemical and Physiological Effects:
There are no known biochemical or physiological effects of 2-(tert-Butoxycarbonyl)pyridine-3-carboxylate.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(tert-Butoxycarbonyl)pyridine-3-carboxylate in lab experiments is its ability to protect the carboxylic acid group of amino acids during peptide synthesis. This compound is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential to interfere with downstream reactions during peptide synthesis.
Future Directions
There are several future directions for research on 2-(tert-Butoxycarbonyl)pyridine-3-carboxylate. One potential direction is the development of new protecting groups that are more efficient and less likely to interfere with downstream reactions. Another direction is the study of this compound's potential use in drug delivery systems and the synthesis of bioactive molecules. Additionally, further research on the mechanism of action of 2-(tert-Butoxycarbonyl)pyridine-3-carboxylate is needed to fully understand its role in peptide synthesis.
Synthesis Methods
The synthesis method for 2-(tert-Butoxycarbonyl)pyridine-3-carboxylate involves the reaction of pyridine-3-carboxylic acid with tert-butyl chloroformate in the presence of a base such as triethylamine. The reaction produces Boc-3-pyridinecarboxylic acid, which can be further purified to obtain 2-(tert-Butoxycarbonyl)pyridine-3-carboxylate.
Scientific Research Applications
2-(tert-Butoxycarbonyl)pyridine-3-carboxylate has various scientific research applications. It is commonly used as a protecting group in organic synthesis to protect the carboxylic acid group of amino acids during peptide synthesis. This compound has also been studied for its potential use in drug delivery systems and as a building block for the synthesis of bioactive molecules.
properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxycarbonyl]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c1-11(2,3)16-10(15)8-7(9(13)14)5-4-6-12-8/h4-6H,1-3H3,(H,13,14)/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWIFGYLZBQSWPM-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C=CC=N1)C(=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12NO4- |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10770863 |
Source
|
| Record name | 2-(tert-Butoxycarbonyl)pyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10770863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(tert-Butoxycarbonyl)pyridine-3-carboxylate | |
CAS RN |
142777-97-7 |
Source
|
| Record name | 2-(tert-Butoxycarbonyl)pyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10770863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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